Cas no 2138162-44-2 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl-
• CAS No: 2138162-44-2
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• CID: 5299531
• Update Time: 2025-06-24

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl-

• Inchi： 1S/C6H6N4OS/c1-10-5(8-9-6(10)12)4-2-7-11-3-4/h2-3H,1H3,(H,9,12)
• InChI Key： QPCMGWKZGMFKPM-UHFFFAOYSA-N
• SMILES： N1=C(C2=CON=C2)N(C)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl-

Professional Introduction to 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl- (CAS No. 2138162-44-2)

The compound 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl- (CAS No. 2138162-44-2) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazole-thione class, a structural motif renowned for its broad spectrum of biological activities. The presence of both triazole and thione functional groups endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

At the core of its molecular architecture lies a triazole ring, a nitrogen-containing heterocycle that has garnered considerable attention due to its ability to interact with biological targets in diverse ways. The thione group attached to the triazole ring introduces additional reactivity and potential for further functionalization, making this compound a versatile scaffold for medicinal chemists. The 5-(4-isoxazolyl) substituent and the 4-methyl group further modulate the electronic and steric properties of the molecule, contributing to its overall pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between this compound and biological targets. Studies indicate that the triazole-thione moiety can engage with enzymes and receptors in ways that may lead to inhibitory effects on various disease pathways. For instance, preliminary docking studies suggest potential binding affinity with enzymes involved in inflammation and oxidative stress, which are critical factors in conditions such as arthritis and neurodegenerative disorders.

The isoxazolyl group appended to the molecule is another key feature that contributes to its biological relevance. Isoxazoles are known for their anti-inflammatory, antimicrobial, and anti-cancer properties. By incorporating this moiety into the structure of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl-, researchers aim to harness these beneficial effects while enhancing the molecule's solubility and bioavailability. This dual functionality makes the compound an attractive candidate for developing novel therapeutic agents.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The triazole-thione core appears to disrupt essential cellular processes by interfering with key metabolic pathways or by directly binding to target proteins. Furthermore, the presence of the methyl group at the 4-position seems to stabilize the molecule, improving its metabolic stability and reducing potential side effects.

The synthesis of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl- involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization introduces the thione group through oxidation or sulfur incorporation techniques. The final step involves introducing the isoxazolyl substituent via condensation reactions with appropriate precursors.

One of the most intriguing aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures obtained from X-ray diffraction have provided valuable insights into how this molecule interacts with biological targets at an atomic level. These structures have guided medicinal chemists in designing analogs with improved potency and selectivity. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how small modifications to the structure will affect its binding affinity and pharmacokinetic properties.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced algorithms have enabled researchers to screen vast libraries of compounds virtualy before synthesizing them in the lab. This approach has significantly reduced both time-to-market and development costs for new drugs. In the case of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-isoxazolyl)-4-methyl-, computational studies have identified key pharmacophoric features that can be optimized further.

Future research directions include exploring derivative compounds that may exhibit enhanced therapeutic effects or reduced toxicity profiles. By systematically modifying various parts of the molecule—such as replacing hydrogen atoms with halogens or introducing additional heterocyclic rings—scientists hope to uncover new mechanisms of action while maintaining or improving existing ones.

The integration of machine learning techniques into drug discovery has also opened up new possibilities for studying compounds like this one. Predictive models trained on large datasets can identify patterns that human researchers might overlook when analyzing experimental results alone. These models can help prioritize which derivatives should be synthesized next based on their predicted biological activity or pharmacokinetic properties.

In conclusion,3H-1,2,4-Triazole-3-thione, 2,4-dihydro, 5-(isoxazolyl), 4-methyl (CAS No.) represents an exciting frontier in pharmaceutical chemistry with significant potential for therapeutic applications across multiple disease areas including cancer, inflammation,and neurodegenerative disorders.* Its unique structural features,*combined*with*advances*in computational*and experimental*research,*make*it*a*promising*scaffold*for*future drug development.* As scientists continue*to explore*its*biological*activities,*new opportunities will emerge,*leading*to innovative treatments that improve human health worldwide.*